Cas no 415694-42-7 (N,N'-(1,3-Phenylenebis(methylene))bis(furan-2-carboxamide))

• Product Name: N,N'-(1,3-Phenylenebis(methylene))bis(furan-2-carboxamide)
• CAS No: 415694-42-7
• MF: C₁₈H₁₆N₂O₄
• MW: 324.330644607544
• MDL: MFCD00977948
• CID: 2600937
• PubChem ID: 795748
• Update Time: 2025-05-27

N,N'-(1,3-Phenylenebis(methylene))bis(furan-2-carboxamide) Chemical and Physical Properties

Names and Identifiers

• N,N'-(1,3-Phenylenebis(methylene))bis(furan-2-carboxamide)
• SMR000103159
• Oprea1_038435
• MLS000106190
• HMS2443C18
• STK414507
• N-[[3-[(furan-2-carbonylamino)methyl]phenyl]methyl]furan-2-carboxamide
• AK402693
• ST50923632
• N,N'-(benzene-1,3-diyldimethanediyl)difuran-2-carboxamide
• N-[(3-{[(furan-2-yl)formamido]methyl}phenyl)methyl]furan-2-carboxamide
• 2-furyl-N-({3-[(2-furylcarbonylamino)meth
• CS-0197220
• SCHEMBL16266238
• N-({3-[(FURAN-2-YLFORMAMIDO)METHYL]PHENYL}METHYL)FURAN-2-CARBOXAMIDE
• AS-70552
• CHEMBL1583160
• AKOS003302429
• C75110
• 415694-42-7
• SB61161
• AB00081152-01

• MDL： MFCD00977948
• Inchi： 1S/C18H16N2O4/c21-17(15-6-2-8-23-15)19-11-13-4-1-5-14(10-13)12-20-18(22)16-7-3-9-24-16/h1-10H,11-12H2,(H,19,21)(H,20,22)
• InChI Key： OSHVKTUXCUDDMV-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NCC1C=CC=C(CNC(C2=CC=CO2)=O)C=1)=O

Computed Properties

• Exact Mass: 324.11100700g/mol
• Monoisotopic Mass: 324.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 84.5

Experimental Properties

• Boiling Point: 650.2°C at 760 mmHg

N,N'-(1,3-Phenylenebis(methylene))bis(furan-2-carboxamide) Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C